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Compound of Interest

Compound Name: 3,7-Dimethyl-1-octene

Cat. No.: B1361380

This guide provides essential safety and logistical information for the proper disposal of 3,7-
Dimethyl-1-octene, tailored for researchers, scientists, and drug development professionals.
Adherence to these procedures is critical for ensuring laboratory safety and environmental
compliance.

Key Safety and Handling Information

3,7-Dimethyl-1-octene is a flammable liquid and vapor.[1] It is crucial to handle this chemical
in a well-ventilated area, away from heat, sparks, open flames, and hot surfaces.[1] When
handling, wear appropriate personal protective equipment (PPE), including protective gloves,
clothing, and eye/face protection.[1][2] In case of skin contact, immediately remove all
contaminated clothing and rinse the skin with water.[1] If the substance gets in the eyes, rinse
cautiously with water for several minutes.[2]

Quantitative Data

For quick reference, the following table summarizes the key quantitative properties of 3,7-
Dimethyl-1-octene.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1361380?utm_src=pdf-interest
https://www.benchchem.com/product/b1361380?utm_src=pdf-body
https://www.benchchem.com/product/b1361380?utm_src=pdf-body
https://www.benchchem.com/product/b1361380?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/en/sds/ALDRICH/40980?userType=undefined
https://www.sigmaaldrich.com/JP/en/sds/ALDRICH/40980?userType=undefined
https://www.sigmaaldrich.com/JP/en/sds/ALDRICH/40980?userType=undefined
https://www.angenechemical.com/sds/4984-01-4.pdf
https://www.sigmaaldrich.com/JP/en/sds/ALDRICH/40980?userType=undefined
https://www.angenechemical.com/sds/4984-01-4.pdf
https://www.benchchem.com/product/b1361380?utm_src=pdf-body
https://www.benchchem.com/product/b1361380?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value Source
CAS Number 4984-01-4 [1]
Molecular Formula C10H20 [2]
Molecular Weight 140.27 g/mol [2]
Boiling Point 154-156 °C [3]
Density 0.733 g/mL at 20 °C [3]
Flash Point 52 °C (125.6 °F) - closed cup

Storage Temperature 2-8°C

Experimental Protocols: Spill and Disposal
Procedures

Accidental Release Measures:

In the event of a spill, evacuate the area and ensure adequate ventilation.[1][2] Remove all
sources of ignition.[4] Do not let the product enter drains.[1][2] Contain the spill using an inert
absorbent material such as sand, silica gel, or universal binder.[4][5] Collect the absorbed
material and place it in a suitable, closed container for disposal.[4][5]

Waste Disposal Protocol:

The disposal of 3,7-Dimethyl-1-octene must be conducted in strict accordance with all national
and local regulations.[1] It is classified as a flammable liquid and may be considered hazardous
waste.

o Container Management: Do not mix 3,7-Dimethyl-1-octene with other waste.[1] Keep the
chemical in its original container if possible.[1] Uncleaned containers should be handled as if
they contain the product itself.[1]

o Labeling: Ensure the waste container is clearly and accurately labeled with the contents,
including the name "3,7-Dimethyl-1-octene” and any applicable hazard symbols.
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» Storage: Store waste containers in a cool, well-ventilated area, away from ignition sources.

[1]

o Professional Disposal: Arrange for the disposal of the waste through a licensed professional
waste disposal service.[2] Do not attempt to dispose of this chemical through standard
laboratory drains or as regular trash.

Disposal Workflow

The following diagram outlines the step-by-step procedure for the proper disposal of 3,7-
Dimethyl-1-octene.
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Caption: Disposal workflow for 3,7-Dimethyl-1-octene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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